Cas no 1805401-60-8 (Methyl 2-aminomethyl-6-cyano-3-ethylphenylacetate)

• Product Name: Methyl 2-aminomethyl-6-cyano-3-ethylphenylacetate
• CAS No: 1805401-60-8
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 4797343
• Update Time: 2025-06-08

Methyl 2-aminomethyl-6-cyano-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-6-cyano-3-ethylphenylacetate

• Inchi： 1S/C13H16N2O2/c1-3-9-4-5-10(7-14)11(12(9)8-15)6-13(16)17-2/h4-5H,3,6,8,15H2,1-2H3
• InChI Key： OGKYAOVPYMQJMZ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1=C(C#N)C=CC(CC)=C1CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 2-aminomethyl-6-cyano-3-ethylphenylacetate

Methyl 2-aminomethyl-6-cyano-3-ethylphenylacetate (CAS No. 1805401-60-8): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-aminomethyl-6-cyano-3-ethylphenylacetate (CAS No. 1805401-60-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound, featuring a phenylacetic acid derivative with substituents that include an amino methyl group, a cyano group, and an ethyl group, exhibits promising characteristics for various biochemical and pharmaceutical investigations.

The molecular structure of Methyl 2-aminomethyl-6-cyano-3-ethylphenylacetate is meticulously designed to interact with biological targets, making it a valuable candidate for drug discovery and molecular research. The presence of the cyano group enhances its reactivity, allowing for further functionalization, while the amino methyl group provides a site for hydrogen bonding interactions, crucial for binding affinity in drug design.

In recent years, the compound has been explored in several cutting-edge studies focusing on its role as a precursor in synthesizing novel bioactive molecules. Researchers have leveraged its structural framework to develop inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The ethyl substituent at the phenyl ring contributes to steric hindrance, which can be strategically employed to optimize binding interactions with protein targets.

One of the most compelling aspects of Methyl 2-aminomethyl-6-cyano-3-ethylphenylacetate is its versatility in chemical modifications. The compound serves as a versatile scaffold for medicinal chemists to introduce diverse functional groups, enabling the creation of libraries of derivatives with tailored biological activities. This adaptability has been instrumental in high-throughput screening campaigns aimed at identifying lead compounds for further development.

The cyano group in the molecule not only influences its electronic properties but also participates in various chemical reactions, such as nucleophilic additions and condensation reactions, which are pivotal in synthetic organic chemistry. These reactions can be harnessed to generate complex molecular architectures essential for developing innovative therapeutic agents.

Recent advancements in computational chemistry have facilitated the rational design of derivatives of Methyl 2-aminomethyl-6-cyano-3-ethylphenylacetate. Molecular modeling studies have predicted optimal positions for substituents to maximize binding affinity and minimize off-target effects. These predictions have been validated experimentally, underscoring the importance of integrating computational methods with traditional synthetic approaches.

The compound's potential extends beyond pharmaceutical applications; it has also been investigated for its role in materials science, particularly in the development of advanced polymers and coatings. The unique reactivity of its functional groups allows for the creation of materials with enhanced mechanical and thermal properties.

In conclusion, Methyl 2-aminomethyl-6-cyano-3-ethylphenylacetate (CAS No. 1805401-60-8) represents a significant advancement in chemical biology, offering a multifaceted platform for research and development. Its structural features and reactivity make it an invaluable tool for scientists seeking to develop novel therapeutics and materials with tailored functionalities. As research continues to uncover new applications, this compound is poised to play an increasingly pivotal role in addressing some of the most pressing challenges in modern science.